molecular formula C15H12O2S B8459804 2-Hydroxy-3,4-dimethyl-9H-thioxanthen-9-one CAS No. 86841-05-6

2-Hydroxy-3,4-dimethyl-9H-thioxanthen-9-one

Cat. No.: B8459804
CAS No.: 86841-05-6
M. Wt: 256.3 g/mol
InChI Key: URCLHZFMMKQMDR-UHFFFAOYSA-N
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Description

2-Hydroxy-3,4-dimethyl-9H-thioxanthen-9-one is a useful research compound. Its molecular formula is C15H12O2S and its molecular weight is 256.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

86841-05-6

Molecular Formula

C15H12O2S

Molecular Weight

256.3 g/mol

IUPAC Name

2-hydroxy-3,4-dimethylthioxanthen-9-one

InChI

InChI=1S/C15H12O2S/c1-8-9(2)15-11(7-12(8)16)14(17)10-5-3-4-6-13(10)18-15/h3-7,16H,1-2H3

InChI Key

URCLHZFMMKQMDR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C2C(=C1C)SC3=CC=CC=C3C2=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Concentrated sulphuric acid (300 ml) was slowly added to thiosalicylic acid (30.9 g) and the mixture was stirred for 5 minutes to ensure thorough mixing. To the stirred mixture was added slowly over a period of 30 minutes 2,3-dimethyl-phenol (138 g). After the addition, the mixture was stirred at room temperature for 1 hour, and then at 80° C. for 2 hours, after which it was left to stand at room temperature overnight. The resulting mixture was poured carefully with stirring into 10 times its volume of boiling water after which it was boiled for a further five minutes, cooled, and filtered. The residue was recrystallised from acetone to give 2-hydroxy-3,4-dimethyl-thioxanthone as a yellow product.
Quantity
300 mL
Type
reactant
Reaction Step One
Quantity
30.9 g
Type
reactant
Reaction Step One
Quantity
138 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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